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Compound Name:
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cat. No.: B1256035

An In-depth Technical Guide to 2-Keto-3-deoxy-6-phosphogluconate (KDPG) in the Entner-
Doudoroff Pathway

Introduction

The Entner-Doudoroff (ED) pathway is a crucial metabolic route for carbohydrate catabolism,
primarily observed in Gram-negative bacteria, but also present in some Gram-positive bacteria,
archaea, and even eukaryotes like plants and algae.[1][2] First described by Michael Doudoroff
and Nathan Entner in 1952 in Pseudomonas saccharophila, this pathway is distinct from the
more common Embden-Meyerhof-Parnas (EMP) pathway (glycolysis) and the pentose
phosphate pathway (PPP).[1][3][4] A central feature of the ED pathway is its unique set of
enzymes and a key metabolic intermediate, 2-keto-3-deoxy-6-phosphogluconate (KDPG).[4][5]

This technical guide provides a comprehensive overview of KDPG, often referred to by the
synonym 6-phospho-2-dehydro-D-gluconate, focusing on its formation, subsequent cleavage,
the enzymes involved, and its overall significance in cellular metabolism. The content is tailored
for researchers, scientists, and professionals in drug development who are interested in
bacterial metabolism and potential targets for novel therapeutics.

The Central Role of KDPG in the Enther-Doudoroff
Pathway
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The ED pathway diverges from other glycolytic routes after the formation of 6-
phosphogluconate. Instead of being further oxidized as in the PPP, 6-phosphogluconate enters
the two-step core of the ED pathway, which revolves entirely around KDPG.[4]

o Formation of KDPG: The first unique step is the dehydration of 6-phospho-D-gluconate,
catalyzed by the enzyme 6-phosphogluconate dehydratase (Edd). This reaction removes a
molecule of water to form KDPG.[3][6]

o Cleavage of KDPG: The second unique step involves the enzyme 2-keto-3-deoxy-6-
phosphogluconate aldolase (Eda), which catalyzes a retro-aldol cleavage of KDPG. This
reaction splits the six-carbon KDPG molecule into two three-carbon molecules: pyruvate and
glyceraldehyde-3-phosphate (G3P).[5][7]

The G3P molecule then enters the lower, shared portion of the EMP pathway to be converted
into a second molecule of pyruvate, generating ATP and NADH.[3][4] Overall, the catabolism of
one molecule of glucose via the ED pathway yields a net of 1 ATP, 1 NADH, and 1 NADPH.[1]

[8]
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Core Entner-Doudoroff Steps
Shared Upper Pathway KDP((SE/;Id)uIase
)

6-Phosphogluconate

Pyruvate

G6P D
NADP-+ > NADPH)

Glucose-6-Phosphate (2-Keto-3-deoxy-6-

phosphogluconate)

KOPG Aldolase Shared Lower Pathway

Glycolysis
Enzymes

Glyceraldehyde-3-Phosphate
Pyruvate

Prepare reaction mixture:
Buffer, NADH, MnCI2,
LDH, Eda

'

Pre-incubate at 37°C
(2-3 min)

'

Add substrate
(6-Phosphogluconate)

'

Monitor absorbance decrease
at 340 nm

'

Calculate enzyme activity
(Rate of NADH oxidation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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